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Compound of Interest

Compound Name: Licochalcone D

Cat. No.: B1675293

Essential Safety and Handling Guide for
Licochalcone D

This document provides immediate safety, handling, and disposal protocols for Licochalcone
D, designed for researchers, scientists, and drug development professionals. The following
procedures are critical for ensuring laboratory safety and maintaining compound integrity.

Hazard Identification and Personal Protective Equipment
(PPE)

While specific toxicity data for Licochalcone D is not thoroughly investigated, its structural
analog, Licochalcone A, is classified as harmful if swallowed, in contact with skin, or inhaled.[1]
[2][3] Therefore, cautious handling and appropriate PPE are mandatory.

Minimum Recommended PPE
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Protection Type

Specification

Rationale

Eye Protection

Safety glasses with side-
shields or chemical splash
goggles conforming to EN166
(EU) or NIOSH (US)
standards.[4][5]

Protects eyes from airborne
powder particles and splashes

of solvent.

Hand Protection

Chemical-resistant nitrile
gloves.[4] Gloves must be
inspected before use and
removed using the proper
technique to avoid skin

contact.[5]

Prevents dermal absorption,
which can be harmful.[2][3]

Respiratory Protection

For handling powder, a
NIOSH-approved N95 (or
equivalent) respirator is
required to control dust.[4] For
extensive powder handling,
consider a powered air-
purifying respirator (PAPR).[4]

Prevents inhalation of the
compound, which is presumed
to be harmful.[2][3]

Body Protection

A standard lab coat is required.

[2][4] For spill response or
large-scale operations, an
impervious apron should be
used.[4]

Protects skin and personal

clothing from contamination.

Chemical and Physical Properties

Understanding the properties of Licochalcone D is essential for safe handling and storage.
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Property Data

Molecular Formula C21H2205][6]
Molecular Weight 354.40 g/mol [7]
Appearance Solid powder.

Soluble in DMSO, Chloroform,
Solubility Dichloromethane, Ethyl Acetate, and Acetone.[8]

[9]

CAS Number 144506-15-0[8][10][11]

Handling and Storage Procedures

Proper handling and storage are crucial to maintain the stability and efficacy of Licochalcone
D.

Storage Conditions

Format Temperature Duration Special Conditions

Keep vial tightly
sealed in a dry, well-
Up to 24-36 months. _
Powder 2-8°C[8] or -20°C[9] (81[9] ventilated, and cool
place.[5][8] Protect

from light.[10]

Protect from light.[10]
Stock Solution (in Aliguot to avoid
-20°C Up to 1 month.[9][10]
Solvent) repeated freeze-thaw

cycles.[9][10]

Protect from light.[10]
Stock Solution (in Aliquot to avoid
-80°C Up to 6 months.[9][10]
Solvent) repeated freeze-thaw

cycles.[9][10]

Safe Handling Protocol
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Preparation: Conduct all handling of Licochalcone D powder within a certified chemical
fume hood to avoid dust formation and inhalation.[5]

Weighing: When weighing the powder, use an analytical balance inside the fume hood or a
ventilated balance enclosure.

Contact Avoidance: Avoid all direct contact with skin and eyes.[5] Do not eat, drink, or smoke
in the handling area.[3]

Ventilation: Ensure appropriate exhaust ventilation is active where the compound is handled.

[5]

After Handling: Wash hands thoroughly after handling, especially before breaks and at the
end of the workday.[1][5]

Protocol for Stock Solution Preparation (10 mM in
DMSO)

This protocol details the steps to safely prepare a stock solution for use in in vitro experiments.

Pre-Operation Check: Ensure the chemical fume hood is operational and you are wearing all
required PPE (lab coat, nitrile gloves, safety glasses).

Material Equilibration: Allow the vial of Licochalcone D powder to equilibrate to room
temperature before opening to prevent condensation of moisture.

Calculation: Calculate the required mass of Licochalcone D and volume of DMSO. For a 10
mM solution, you will need 3.544 mg of Licochalcone D per 1 mL of DMSO.

Weighing: In the fume hood, carefully weigh the desired amount of Licochalcone D powder
into a sterile, conical tube.

Solubilization: Add the calculated volume of fresh, anhydrous-grade DMSO to the tube.[9]

Mixing: Cap the tube tightly and vortex gently until the solid is completely dissolved.
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 Aliquoting: Dispense the solution into smaller, single-use, light-protecting vials (e.g., amber
cryovials). This prevents contamination and degradation from repeated freeze-thaw cycles.
[10]

e Labeling and Storage: Clearly label each aliquot with the compound name, concentration,
solvent, and date of preparation. Store immediately at -20°C or -80°C as required.[9][10]

Emergency and Disposal Procedures

Spill & Exposure Response

Emergency Procedure

Immediately wash the affected area with plenty
) of soap and water. Remove contaminated
Skin Contact ] )
clothing and wash it before reuse.[2] Seek

medical attention if irritation persists.

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, holding eyelids apart. Seek

immediate medical attention.[2]

Move the person to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek immediate
medical attention.[2][12]

Rinse mouth with water. Do NOT induce
Ingestion vomiting. Seek immediate medical attention.[2]
[12]

Pick up and arrange disposal without creating
Powder Spill dust.[5] Sweep up and shovel the material into a

suitable, closed container for disposal.[5]

Waste Disposal Plan

o Contaminated Materials: Dispose of all contaminated materials, including gloves, pipette tips,
and empty vials, in a dedicated hazardous chemical waste container.
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¢ Unused Compound/Solutions: Unused Licochalcone D powder and solutions must be
treated as hazardous chemical waste.

+ Disposal: Do not let the product enter drains.[5] All waste must be disposed of through a
licensed professional waste disposal service in accordance with local, state, and federal
regulations.

Visual Process and Safety Diagrams

The following diagrams illustrate the key workflows and logical safety relationships for handling
Licochalcone D.
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Figure 2. Hazard Control and Emergency Response Logic

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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